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Compound of Interest

Compound Name: 2,5-Di-tert-butylhydroquinone

Cat. No.: B1670977 Get Quote

An In-depth Technical Guide on 2,5-Di-tert-butylhydroquinone (DTBHQ)

Introduction
2,5-Di-tert-butylhydroquinone (DTBHQ), also known as 2,5-di-tert-butylbenzene-1,4-diol, is a

synthetic phenolic compound widely recognized for its antioxidant properties.[1][2] It belongs to

the class of organic compounds known as phenylpropanes and is characterized by a

hydroquinone structure substituted with two tert-butyl groups.[3][4] This structural arrangement

enhances its stability and solubility in non-polar substances, making it a highly effective

antioxidant and stabilizer in various industrial applications, including rubber, polymers, paints,

and inks.[2][5][6] In the context of biomedical research and drug development, DTBHQ is of

significant interest due to its diverse biological activities. It is a potent inhibitor of the

Sarco/endoplasmic reticulum Ca2+-ATPase (SERCA) pump, a modulator of inflammatory

pathways, and an activator of the Nrf2 antioxidant response pathway.[7][8][9] This guide

provides a comprehensive technical overview of DTBHQ, focusing on its synthesis, chemical

properties, biological mechanisms, and experimental protocols relevant to researchers and

scientists in drug development.

Chemical and Physical Properties
DTBHQ is an off-white to pale brown crystalline solid.[3] Its key physical and chemical

properties are summarized in the table below, providing essential data for experimental design

and process control.[10]
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Property Value Reference

CAS Number 88-58-4 [1]

Molecular Formula C₁₄H₂₂O₂ [1][11]

Molecular Weight 222.32 g/mol [1][11]

Melting Point 216-218 °C [3][5]

Boiling Point 321 °C [5][10]

Density 1.07 g/cm³ [5]

Flash Point 216 °C [5]

Water Solubility 3.8 mg/L at 20 °C [5]

Solubility

Soluble in acetone, benzene,

DMSO, 100% ethanol, and

aqueous alkali.[5]

[5]

Appearance
Off-white crystalline powder /

cream or pale brown solid.
[1][3]

Synthesis of 2,5-Di-tert-butylhydroquinone
DTBHQ is primarily synthesized via the Friedel-Crafts alkylation of hydroquinone. The most

common methods utilize tert-butanol or its derivatives like methyl tert-butyl ether (MTBE) as the

alkylating agent in the presence of an acid catalyst.[12][13]

General Synthesis Workflow
The synthesis process generally involves the reaction of hydroquinone with an excess of a tert-

butylating agent in the presence of a strong acid catalyst, followed by purification.
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Caption: General workflow for the synthesis of DTBHQ.
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Representative Experimental Protocols
Protocol 1: Synthesis from Hydroquinone and tert-Butanol[11][14]

This method involves the direct alkylation of hydroquinone with tert-butanol using a strong acid

catalyst. A one-step directional synthesis has been reported with yields reaching up to 90% and

purity greater than 99%.[14]

Reaction Setup: In a three-necked flask equipped with a stirrer, thermometer, and reflux

condenser, add hydroquinone and a suitable solvent (e.g., water or an organic solvent like

toluene).[11][14]

Catalyst Addition: Add the acid catalyst. A mixed acid system containing sulfuric acid and

phosphoric acid can be used.[14] The molar ratio of hydroquinone to catalyst can range from

2:1 to 1:2.[14]

Reactant Addition: Heat the mixture to the reaction temperature (typically 75-95 °C).[11][14]

Reaction: Slowly add tert-butanol to the reaction mixture over several hours. The molar ratio

of hydroquinone to tert-butanol is typically in the range of 1:3 to 1:7.[14]

Work-up: After the reaction is complete, cool the mixture to allow the product to precipitate.

[11]

Purification: Collect the solid product by filtration. Wash the filter cake with water to remove

the acid catalyst and any unreacted hydroquinone.[14]

Drying: Dry the purified product to obtain 2,5-di-tert-butylhydroquinone. Further purification

can be achieved by recrystallization from a suitable solvent mixture (e.g., acetone/water).[11]

Protocol 2: Synthesis from Hydroquinone and Methyl tert-Butyl Ether (MTBE)[12]

This alternative method uses MTBE as the alkylating agent.

Reaction Conditions: The reaction is carried out with a molar ratio of hydroquinone to MTBE

of approximately 2.1:1 and a hydroquinone to catalyst ratio of 1:0.1.[12]

Procedure: The reaction is typically performed at around 90 °C for 1.5 hours.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.chemicalbook.com/synthesis/2-5-di-tert-butylhydroquinone.htm
https://patents.google.com/patent/CN104003847A/en
https://patents.google.com/patent/CN104003847A/en
https://www.chemicalbook.com/synthesis/2-5-di-tert-butylhydroquinone.htm
https://patents.google.com/patent/CN104003847A/en
https://patents.google.com/patent/CN104003847A/en
https://patents.google.com/patent/CN104003847A/en
https://www.chemicalbook.com/synthesis/2-5-di-tert-butylhydroquinone.htm
https://patents.google.com/patent/CN104003847A/en
https://patents.google.com/patent/CN104003847A/en
https://www.chemicalbook.com/synthesis/2-5-di-tert-butylhydroquinone.htm
https://patents.google.com/patent/CN104003847A/en
https://www.benchchem.com/product/b1670977?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-5-di-tert-butylhydroquinone.htm
https://www.researchgate.net/publication/298306484_Synthesis_of_25-di-tert-butyl_hydroquinone_by_methyl_tert-butyl_ether
https://www.researchgate.net/publication/298306484_Synthesis_of_25-di-tert-butyl_hydroquinone_by_methyl_tert-butyl_ether
https://www.researchgate.net/publication/298306484_Synthesis_of_25-di-tert-butyl_hydroquinone_by_methyl_tert-butyl_ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Yield: Under these optimized conditions, the yield of DTBHQ can reach 60% with a product

purity of over 99%.[12]

Biological Activity and Mechanisms of Action
DTBHQ exhibits a range of biological effects, primarily stemming from its antioxidant capacity

and its interaction with specific cellular targets.

Antioxidant and Free Radical Scavenging
The primary antioxidant mechanism of DTBHQ is its function as a free-radical scavenger. The

phenolic hydroxyl groups readily donate a hydrogen atom to reactive free radicals, which

terminates the oxidative chain reaction.[15] The resulting DTBHQ radical is stabilized by

resonance and steric hindrance from the bulky tert-butyl groups, preventing it from initiating

new oxidation chains.[15][16]

DTBHQ-OH

Stable Molecule (RH)

 donates H•

Stable DTBHQ Radical (DTBHQ-O•)

 forms

Free Radical (R•)

 attacks

Oxidative Chain Reaction

Chain Termination

Click to download full resolution via product page

Caption: Free radical scavenging mechanism of DTBHQ.
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This property makes DTBHQ an effective inhibitor of polymerization initiated by free radicals, a

critical application in the polymer and monomer industries.[6][16][17]

Inhibition of SERCA and Modulation of Calcium
Signaling
DTBHQ is a well-characterized, potent, and selective inhibitor of the Sarco/endoplasmic

reticulum Ca²⁺ ATPase (SERCA) pump.[3][8][18] SERCA pumps are crucial for maintaining low

cytosolic calcium concentrations by actively transporting Ca²⁺ from the cytosol into the

sarcoplasmic/endoplasmic reticulum.

Mechanism: By inhibiting SERCA, DTBHQ prevents the re-uptake of Ca²⁺ into the ER,

leading to a sustained increase in cytosolic Ca²⁺ levels.[3][18] This disruption of calcium

homeostasis can trigger a variety of downstream signaling events.

Quantitative Data: The IC₅₀ value for SERCA inhibition by DTBHQ is approximately 400 nM.

[8]
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Caption: DTBHQ inhibits SERCA, increasing cytosolic Ca²⁺.

Modulation of the Arachidonic Acid Pathway
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DTBHQ has been shown to influence the metabolism of arachidonic acid by inhibiting key

enzymes in the inflammatory pathway, specifically 5-lipoxygenase (5-LO) and cyclooxygenase-

2 (COX-2).[9][19]

5-Lipoxygenase (5-LO): DTBHQ is a potent inhibitor of 5-LO, the enzyme responsible for the

synthesis of leukotrienes, which are pro-inflammatory mediators.

Cyclooxygenase-2 (COX-2): DTBHQ also inhibits COX-2, an enzyme that is induced during

inflammation and catalyzes the production of prostaglandins.

The dual inhibition of these pathways suggests potential anti-inflammatory applications for

DTBHQ.

Enzyme Target IC₅₀ Value Reference

5-Lipoxygenase (5-LO) 1.8 µM [8][9]

Cyclooxygenase-2 (COX-2) 14.1 µM [8][9]

Nrf2 Activation
While the related compound tert-butylhydroquinone (tBHQ) is a widely recognized activator of

the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, DTBHQ also contributes to

cellular antioxidant defenses.[7][20][21] The Nrf2 pathway is a primary cellular defense

mechanism against oxidative stress.[22][23] Activation of Nrf2 leads to the transcription of a

battery of antioxidant and detoxification genes.[7] Although much of the literature focuses on

tBHQ, the antioxidant properties of DTBHQ suggest it may also act on this pathway, a subject

requiring further specific investigation to delineate its effects from its more studied counterpart.

Safety and Toxicology
DTBHQ is considered irritating to the eyes, respiratory system, and skin.[5][24] Accidental

ingestion may be harmful.[24] It is also noted as being very toxic to aquatic organisms.[24] As

with many phenolic compounds, prolonged or high-dose exposure may lead to adverse health

effects, and appropriate safety precautions, including the use of personal protective equipment,

should be taken when handling the compound.[24]
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Conclusion
2,5-Di-tert-butylhydroquinone is a multifunctional compound with significant industrial and

pharmacological relevance. Its robust antioxidant activity forms the basis of its use as a

stabilizer, while its specific interactions with key cellular targets like the SERCA pump and

enzymes of the arachidonic acid pathway make it a valuable tool for research and a potential

lead for drug development. This guide provides the foundational technical information required

for professionals to effectively utilize and investigate DTBHQ in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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